Cas no 1804727-56-7 (6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol)

• Product Name: 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol
• CAS No: 1804727-56-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4853722
• Update Time: 2025-05-22

6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol

• Inchi： 1S/C7H7F3N2O/c8-6-3(7(9)10)1-5(11)12-4(6)2-13/h1,7,13H,2H2,(H2,11,12)
• InChI Key： USHQCKJWOZORSN-UHFFFAOYSA-N
• SMILES： FC1C(CO)=NC(=CC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol

6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol (CAS No. 1804727-56-7)

The compound 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol (CAS No. 1804727-56-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and diverse applications. The structure of this molecule features a pyridine ring substituted with an amino group at position 6, a difluoromethyl group at position 4, a fluorine atom at position 3, and a hydroxymethyl group at position 2. These substituents confer the molecule with unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of fluorine atoms in the structure of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol enhances its lipophilicity and bioavailability, making it a promising candidate for pharmacological applications. Fluorinated compounds are known to exhibit improved stability and selectivity in biological systems, which are critical factors in drug design.

The synthesis of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol involves a multi-step process that typically includes nucleophilic substitution, oxidation, and fluorination reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality. Such advancements in synthetic methodology underscore the growing interest in this compound within the scientific community.

In terms of biological activity, 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol has shown potential as an inhibitor of several key enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, making it a valuable tool for investigating disease mechanisms. Furthermore, its hydroxymethyl group at position 2 provides a site for further functionalization, enabling researchers to explore its versatility as a scaffold for drug design.

The structural uniqueness of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol also makes it an attractive candidate for materials science applications. Its electron-withdrawing groups can be exploited in the development of advanced materials such as semiconductors and sensors. Recent research has focused on its potential as a building block for constructing two-dimensional materials with tailored electronic properties.

From an environmental perspective, the synthesis and application of 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol must adhere to sustainable practices to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize this compound using renewable resources and energy-efficient methods. Such efforts align with global initiatives to promote sustainability in chemical manufacturing.

In conclusion, 6-Amino-4-(difluoromethyl)-3-fluoropyridine-2-methanol (CAS No. 1804727-56-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.